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Compound of Interest

Compound Name:
4-(2-Phenylethyl)-1,3-oxazolidin-2-

one

CAS No.: 1276027-20-3

Cat. No.: B3096263

Get Quote

Executive Summary & Compound Profile
Target Compound: 4-(2-Phenylethyl)-1,3-oxazolidin-2-one Common Names: (S)-4-

Phenethyloxazolidin-2-one; Homophenylalanine-derived Evans Auxiliary. CAS Registry

Number: 132286-83-8 (Generic/Derivative class); Specific enantiomer often referenced via

precursor L-Homophenylalanine (CAS 943-73-7). Molecular Formula:

Molecular Weight: 191.23 g/mol

Technical Significance: This compound belongs to the class of Evans Auxiliaries, widely used in

asymmetric alkylation, aldol, and Diels-Alder reactions. Unlike the more common benzyl

(phenylalanine-derived) or isopropyl (valine-derived) auxiliaries, the phenethyl-substituted

variant offers a unique steric environment. The extended alkyl chain pushes the phenyl ring

further from the reaction center, altering the

-stacking potential and steric occlusion, which is critical for specific substrate classes where
standard auxiliaries fail to induce high diastereoselectivity.
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Synthesis & Structural Origin
To understand the spectroscopic signals, one must recognize the synthetic origin. The

compound is typically synthesized from L-homophenylalanine via reduction to the amino

alcohol, followed by cyclization with a carbonate source (e.g., diethyl carbonate or phosgene).

[1]

Synthesis Workflow (DOT Visualization)
The following diagram outlines the critical chemical transformations that define the impurity

profile and signal origins.
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Figure 1: Synthetic pathway from L-homophenylalanine. Note that traces of the amino alcohol

(Inter) are the most common spectroscopic impurity.

Spectroscopic Characterization (NMR & IR)[2]
Infrared Spectroscopy (FT-IR)
The IR spectrum provides the quickest confirmation of the cyclic carbamate functionality.
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Functional Group
Wavenumber (

)
Diagnostic Feature

N-H Stretch 3250 – 3350

Broad, medium intensity.

Indicates the free auxiliary

(unacylated). Absence

suggests acylation or

deprotonation.

C=O Stretch 1745 – 1780

Strong, sharp. Characteristic of

the cyclic carbamate

(oxazolidinone). Higher

frequency than acyclic amides.

C-H Stretch (Ar) 3020 – 3060
Weak. Aromatic protons from

the phenethyl group.

C-H Stretch (Alk) 2850 – 2950
Medium. Methylene groups (

) in the side chain and ring.

C=C (Aromatic) 1450, 1495, 1600
Characteristic phenyl ring

breathing modes.

Nuclear Magnetic Resonance ( H NMR)
Solvent:

(Chloroform-d) Frequency: 400 MHz / 500 MHz

The

H NMR spectrum is characterized by the chiral center proton (H4), the diastereotopic ring
protons (H5), and the distinct phenethyl side chain.
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Position (ppm) Multiplicity Integration
Coupling (

Hz)

Assignment
Logic

Ar-H 7.15 – 7.35 Multiplet 5H -

Phenyl ring

protons

(overlapping).

N-H 5.80 – 6.20 Broad Singlet 1H -

Amide

proton. Shift

varies with

concentration

and H-

bonding.

H-5a 4.40 – 4.50
Triplet

(approx)
1H

Deshielded

by adjacent

oxygen.

Often

appears as a

triplet due to

similar

and

.

H-5b 4.00 – 4.10 dd 1H

Diastereotopi

c partner to

H-5a.

H-4 3.85 – 3.98 Multiplet 1H -

Chiral Center.

Coupled to H-

5a, H-5b, and

the side chain

.

Ph-CH 2.60 – 2.80 Triplet/Multipl

et

2H Benzylic

protons.

Deshielded
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by the

aromatic ring.

CH

-CH
1.80 – 2.00 Multiplet 2H -

Homobenzyli

c protons

connecting

the side chain

to the chiral

center.

Critical Interpretation:

Differentiation from Phenylalanine Auxiliary: The 4-benzyl auxiliary lacks the 1.80–2.00 ppm

signal. The presence of this extra methylene multiplet confirms the homophenylalanine

backbone.

Purity Check: Look for signals at

3.5–3.7 ppm (triplets), which indicate unreacted amino alcohol (precursor).

Carbon-13 NMR ( C NMR)
Solvent:

[2]
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Carbon Type (ppm) Assignment

C=O 159.5 – 160.5 Carbamate carbonyl.

Ar-C (ipso) 140.5 – 141.0 Quaternary aromatic carbon.

Ar-C 128.6, 128.4, 126.3 Ortho, meta, para carbons.

C-5 69.0 – 70.0
Ring carbon next to oxygen (

).

C-4 52.5 – 54.0
Chiral Center (

).

Side Chain 35.0 – 36.5

Homobenzylic

(C4-CH

-CH

-Ph).

Side Chain 31.5 – 32.5

Benzylic

(C4-CH

-CH

-Ph).

Experimental Protocol: Quality Control & Handling
Purity Assessment Workflow
When receiving or synthesizing this auxiliary, strict QC is required to ensure high

diastereoselectivity in subsequent reactions.
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Figure 2: NMR-based Quality Control decision tree.

Recrystallization Technique
If the NMR indicates hydrolysis (ring opening) or precursor contamination:

Dissolve the crude solid in a minimum amount of hot Ethyl Acetate.

Slowly add Hexanes (or Petroleum Ether) until slight turbidity is observed.

Allow to cool to Room Temperature, then 4°C.
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Filter the white crystalline solid.[1]

Vacuum dry to remove solvent traces (solvent peaks can interfere with accurate weighing for

catalytic reactions).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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